Cas no 390388-88-2 (2,2-bis(trifluoromethyl)cyclopropylmethanol)

• Product Name: 2,2-bis(trifluoromethyl)cyclopropylmethanol
• CAS No: 390388-88-2
• MF: C₆H₆F₆O
• MW: 208.10166311264
• MDL: MFCD16990762
• CID: 1498500
• PubChem ID: 50990672
• Update Time: 2025-11-02

2,2-bis(trifluoromethyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 2,2-bis(trifluoromethyl)-
• 2,2-bis(trifluoromethyl)cyclopropylmethanol
• 390388-88-2
• [2,2-bis(trifluoromethyl)cyclopropyl]methanol
• EN300-89613

• MDL： MFCD16990762
• Inchi： 1S/C6H6F6O/c7-5(8,9)4(6(10,11)12)1-3(4)2-13/h3,13H,1-2H2
• InChI Key： YKHKDTDAAOZNFV-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CC1CO)(F)F

Computed Properties

• Exact Mass: 208.03228
• Monoisotopic Mass: 208.03228378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 2,2-bis(trifluoromethyl)cyclopropylmethanol

Comprehensive Guide to 2,2-bis(trifluoromethyl)cyclopropylmethanol (CAS No. 390388-88-2): Properties, Applications, and Industry Insights

2,2-bis(trifluoromethyl)cyclopropylmethanol (CAS No. 390388-88-2) is a fluorinated cyclopropane derivative gaining significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique trifluoromethyl groups and cyclopropylmethanol structure, exhibits remarkable stability and reactivity, making it invaluable in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₇H₈F₆O, highlights the presence of fluorine atoms, which contribute to its lipophilicity and metabolic resistance—properties highly sought after in modern drug design.

The synthesis of 2,2-bis(trifluoromethyl)cyclopropylmethanol involves sophisticated fluorination techniques, often leveraging transition metal catalysts or electrophilic trifluoromethylation. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of antiviral agents and enzyme inhibitors. A 2023 study published in the Journal of Fluorine Chemistry emphasized its potential in modulating protein-ligand interactions due to its steric and electronic effects.

From an industrial perspective, the demand for fluorinated compounds like CAS 390388-88-2 is surging, driven by trends in green chemistry and sustainable manufacturing. Companies are investing in flow chemistry systems to optimize its production, reducing waste and energy consumption. Notably, its application in liquid crystal materials for OLED displays has sparked interest in the electronics sector, where thermal stability and low viscosity are critical.

Environmental and regulatory considerations are also shaping the discourse around 2,2-bis(trifluoromethyl)cyclopropylmethanol. While fluorinated compounds are scrutinized for their persistence, advances in biodegradable fluorophores and catalytic degradation methods are mitigating these concerns. The compound’s low acute toxicity (as per OECD guidelines) further supports its safe handling in controlled environments.

In the context of AI-driven drug discovery, 390388-88-2 is frequently cited in computational studies for its 3D molecular geometry, which aligns with target proteins like SARS-CoV-2 main protease. This synergy between experimental and in silico research underscores its versatility. Additionally, patent filings (e.g., WO2022159632) highlight its use in photoresist polymers for semiconductor lithography—a nod to the compound’s cross-industry relevance.

For suppliers and distributors, accurate analytical testing via GC-MS and NMR spectroscopy ensures compliance with REACH and FDA standards. Storage recommendations typically include inert atmospheres and amber glass to prevent photodegradation. As the market for high-performance fluorochemicals grows, 2,2-bis(trifluoromethyl)cyclopropylmethanol is poised to remain a cornerstone of innovation, bridging gaps between academia and industrial R&D.